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Compound of Interest

Compound Name: Disperse orange 29

Cat. No.: B3427777 Get Quote

This guide provides a detailed comparison of the performance characteristics of two widely

used disperse dyes, Disperse Orange 29 and Disperse Orange 30. The information is

intended for researchers, scientists, and professionals in material science and textile chemistry.

This document summarizes their chemical properties, dyeing performance, fastness

characteristics, and toxicological profiles based on available data.

Chemical and Physical Properties
Disperse Orange 29 and Disperse Orange 30 differ in their chemical structures, which in turn

influences their properties and application suitability. Disperse Orange 29 is a double azo dye,

while Disperse Orange 30 is a monoazo dye.
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Property Disperse Orange 29 Disperse Orange 30

C.I. Name Disperse Orange 29 Disperse Orange 30

CAS Registry Number 19800-42-1[1] 12223-23-3 / 5261-31-4[2]

Chemical Class Double Azo[3] Single Azo[2]

Molecular Formula C₁₉H₁₅N₅O₄[1] C₁₉H₁₇Cl₂N₅O₄[2]

Molecular Weight 377.35 g/mol [1] 450.27 g/mol [2]

Appearance
Brownish-red or palm red

powder[4]
Brown powder[2]

Water Solubility < 41 µg/L at 20°C[1] Sparingly soluble

Solubility
Soluble in ethanol, acetone,

and toluene[5]

Soluble in some organic

solvents

Dyeing Performance and Fastness Properties
Both dyes are primarily used for dyeing polyester and its blended fabrics.[3][4] Disperse

Orange 30 is particularly noted for its suitability in high-temperature and high-pressure dyeing

methods.[2] The fastness properties, which indicate the resistance of the color to various

environmental factors, are crucial for performance evaluation.

Fastness Property Disperse Orange 29 Disperse Orange 30

Light Fastness
6-7 (Carbon arc lamp)[4], 6

(Xenon)[6][7]
6-7[2], 6[8][9][10]

Washing Fastness (Polyester) 5[7] 4-5[8][9][10]

Washing Fastness (Cotton) 5[7] 5[8][9][10]

Sublimation Fastness 4-5[7] 4-5[8][9][10], 5

Rubbing Fastness - 5

Note: Fastness is typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher

number indicates better fastness.
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Experimental Protocols
The fastness properties of textiles dyed with Disperse Orange 29 and Disperse Orange 30 are

evaluated using standardized experimental protocols, primarily those established by the

International Organization for Standardization (ISO) under the ISO 105 series.

Light Fastness Testing (ISO 105-B02)
This test determines the resistance of the color to fading when exposed to an artificial light

source that mimics natural daylight.

Sample Preparation

Exposure Evaluation

Dyed Fabric Specimen

Simultaneous Exposure

Blue Wool Standards

Exposure to Xenon Arc Lamp Periodic Assessment of Fading Comparison with Grey Scale Assign Light Fastness Rating (1-8)

Click to download full resolution via product page

Workflow for Light Fastness Testing.

A specimen of the dyed fabric is exposed to light from a xenon arc lamp under specified

conditions, alongside a set of blue wool standards with known light fastness. The change in

color of the specimen is assessed by comparing it to the fading of the standards.

Washing Fastness Testing (ISO 105-C06)
This method assesses the resistance of the color to domestic and commercial laundering.
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Preparation

Washing Process

Assessment

Dyed Specimen + Multifiber Fabric

Mechanical Agitation at Specified Temperature

Washing Solution (Detergent, etc.)

Rinsing and Drying

Assess Color Change (Grey Scale)

Assess Staining of Multifiber Fabric (Grey Scale)

Assign Washing Fastness Rating (1-5)

Click to download full resolution via product page

Workflow for Washing Fastness Testing.

The dyed specimen, in contact with a multifiber fabric, is laundered under controlled conditions

of temperature, time, and mechanical action. The change in color of the specimen and the

degree of staining on the adjacent multifiber fabric are evaluated using a grey scale.

Sublimation Fastness Testing (ISO 105-P01)
This test evaluates the resistance of the color to sublimation during heat treatments like ironing

or heat setting.

Sample Assembly

Heat Treatment

Evaluation
Dyed Specimen in contact with Undyed Fabric

Application of Heat and Pressure for a Set TimeHeating Apparatus at a Specific Temperature Cooling

Assess Color Change of Specimen (Grey Scale)

Assess Staining of Undyed Fabric (Grey Scale)

Assign Sublimation Fastness Rating (1-5)

Click to download full resolution via product page

Workflow for Sublimation Fastness Testing.
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A dyed specimen is placed between two pieces of undyed fabric and subjected to a specific

temperature and pressure for a defined period. The change in color of the specimen and the

staining of the undyed fabric are then assessed.

Toxicological and Environmental Information
Both dyes are primarily used in industrial settings and are not intended for biological or

pharmaceutical applications. No evidence was found for their involvement in signaling

pathways or use in drug development.

Disperse Orange 29 is classified as harmful if swallowed.[1] Ecotoxicological data indicates

low toxicity to aquatic organisms, with a 96-hour LC50 for fish (Danio rerio) of 2364 mg/L and a

48-hour EC50 for daphnia (Daphnia magna) of >500 mg/L.[1]

Disperse Orange 30 has been assessed by the Government of Canada and was determined

not to be entering the environment in a quantity or under conditions that constitute a danger to

the environment.[11] While it may persist in the environment, it is not expected to accumulate in

organisms.[11]

Conclusion
Both Disperse Orange 29 and Disperse Orange 30 are effective colorants for polyester and its

blends, exhibiting good to excellent fastness properties.

Disperse Orange 30 appears to be more widely documented with consistent performance

data across multiple sources. Its suitability for high-temperature dyeing processes is a key

feature.

Disperse Orange 29 also demonstrates high-performance characteristics, with particularly

good reported washing fastness.

The choice between these two dyes will likely depend on the specific application requirements,

including the dyeing process to be used, the desired shade, and the required fastness

properties of the final product. The provided data and experimental outlines can serve as a

valuable resource for making an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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